Cas no 1082893-09-1 (8-(difluoromethoxy)quinolin-5-amine)

8-(difluoromethoxy)quinolin-5-amine structure
1082893-09-1 structure
Product Name:8-(difluoromethoxy)quinolin-5-amine
CAS No:1082893-09-1
MF:C10H8F2N2O
MW:210.180129051208
CID:4570578
PubChem ID:28332714
Update Time:2024-11-05

8-(difluoromethoxy)quinolin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 8-(difluoromethoxy)quinolin-5-amine
    • Z599620084
    • AT24924
    • 1082893-09-1
    • EN300-52004
    • AKOS005136296
    • 5-Amino-8-(difluoromethoxy)quinoline
    • Inchi: 1S/C10H8F2N2O/c11-10(12)15-8-4-3-7(13)6-2-1-5-14-9(6)8/h1-5,10H,13H2
    • InChI Key: IRUAVMYTXAUCEZ-UHFFFAOYSA-N
    • SMILES: N1C2C(=C(N)C=CC=2OC(F)F)C=CC=1

Computed Properties

  • Exact Mass: 210.06046921g/mol
  • Monoisotopic Mass: 210.06046921g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 48.1Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 119-121 °C
  • Boiling Point: 348.8±37.0 °C at 760 mmHg
  • Flash Point: 164.7±26.5 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

8-(difluoromethoxy)quinolin-5-amine Security Information

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